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Compound of Interest

Compound Name: Gentisic acid sodium salt hydrate

Cat. No.: B1438423 Get Quote

This technical guide provides a comprehensive overview of the chemical structure, properties,

and biological activities of 2,5-Dihydroxybenzoic Acid Sodium Salt Hydrate, also known as

Gentisic Acid Sodium Salt Hydrate. This document is intended for researchers, scientists,

and professionals in drug development, offering detailed information on its synthesis,

characterization, and mechanisms of action.

Chemical Structure and Properties
2,5-Dihydroxybenzoic acid sodium salt hydrate is the sodium salt of gentisic acid, a

dihydroxybenzoic acid. The presence of hydroxyl and carboxyl functional groups on the

benzene ring imparts significant biological activity to the molecule. The salt form enhances its

solubility in aqueous media, a desirable property for many pharmaceutical and research

applications.
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Table 1: Physicochemical Properties of 2,5-Dihydroxybenzoic Acid and its Sodium Salt

Property
2,5-
Dihydroxybenzoic
Acid

2,5-
Dihydroxybenzoic
Acid Sodium Salt

2,5-
Dihydroxybenzoic
Acid Sodium Salt
Dihydrate

Synonyms
Gentisic acid, 5-

Hydroxysalicylic acid

Sodium gentisate,

Sodium 2,5-

dihydroxybenzoate

Sodium gentisate

dihydrate

CAS Number 490-79-9[1][2] 4955-90-2[3] Not available

Molecular Formula C₇H₆O₄[1][2] C₇H₅NaO₄[3] C₇H₉NaO₆[4]

Molecular Weight 154.12 g/mol [1][2] 176.10 g/mol [3] 212.13 g/mol [4]

Melting Point 204-208 °C[1] >220°C (decomposes) Not available

Solubility

Soluble in water (5 g/L

at 5°C), alcohol, and

ether.[1][2][5]

Soluble in Dimethyl

Sulfoxide, Methanol,

Water.

Not available

pKa 2.97 (at 25°C)[1] Not available Not available

Table 2: Spectroscopic Data for 2,5-Dihydroxybenzoic Acid
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Spectroscopic Technique Key Data Points

¹H NMR (D₂O) δ (ppm): 7.19, 7.00, 6.82[6]

¹H NMR (DMSO-d₆) δ (ppm): 10.6, 7.209, 6.988, 6.829[6]

FT-IR (KBr Pellet)

Major peaks indicative of O-H, C=O (carboxylic

acid), and aromatic C-H and C=C stretching and

bending vibrations.[7]

Mass Spectrometry (EI) Molecular Ion Peak (M⁺) at m/z 154.[2][8][9]

Experimental Protocols
Synthesis of 2,5-Dihydroxybenzoic Acid and its Alkali
Metal Salts
A general method for the synthesis of 2,5-dihydroxybenzoic acid and its alkali metal salts is the

Kolbe-Schmitt reaction, which involves the carboxylation of a phenoxide.

Protocol based on U.S. Patent 2,547,241:[10]

Reaction Setup: In a suitable pressure vessel, combine hydroquinone with an alkali metal

bicarbonate (e.g., sodium bicarbonate) in an aqueous medium.

Carboxylation: Introduce carbon dioxide into the vessel and heat the mixture to a

temperature range of 150°C to 180°C under a pressure exceeding 200 pounds per square

inch. The presence of an alkali metal sulfide can be used as a catalyst.

Isolation of the Sodium Salt: After the reaction is complete, the resulting solution contains the

sodium salt of 2,5-dihydroxybenzoic acid. The salt can be isolated by cooling the solution

and precipitating the product, followed by filtration.

Purification: The crude sodium salt can be purified by recrystallization from a suitable solvent

system. To obtain the hydrated form, the recrystallization should be performed from an

aqueous solution.
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Formation of the Free Acid: To obtain the free acid, the aqueous solution of the sodium salt is

acidified with a strong acid, such as hydrochloric acid, which precipitates the 2,5-

dihydroxybenzoic acid. The acid can then be purified by recrystallization from hot water.

In Vitro Antioxidant Activity Assays
The antioxidant activity of 2,5-dihydroxybenzoic acid is a key contributor to its biological effects.

Standard assays to evaluate this property are detailed below.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay:

Prepare a stock solution of 2,5-dihydroxybenzoic acid in a suitable solvent (e.g., methanol).

Prepare a series of dilutions of the stock solution.

In a 96-well plate, add a specific volume of each dilution to the wells.

Add a methanolic solution of DPPH to each well.

Incubate the plate in the dark at room temperature for a specified time (e.g., 30 minutes).

Measure the absorbance at a specific wavelength (e.g., 517 nm) using a microplate reader.

Calculate the percentage of radical scavenging activity by comparing the absorbance of the

sample wells to a control well containing only the solvent and DPPH.

In Vitro Anti-inflammatory Activity Assay
The anti-inflammatory properties can be assessed by measuring the inhibition of pro-

inflammatory mediators in a cell-based model.

Nitric Oxide (NO) Production in LPS-stimulated RAW 264.7 Macrophages:

Culture RAW 264.7 macrophage cells in a suitable medium.

Seed the cells in a 96-well plate and allow them to adhere.

Pre-treat the cells with various concentrations of 2,5-dihydroxybenzoic acid sodium salt

hydrate for 1 hour.
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Stimulate the cells with lipopolysaccharide (LPS) to induce an inflammatory response.

Incubate the cells for 24 hours.

Collect the cell culture supernatant.

Determine the concentration of nitrite (a stable metabolite of NO) in the supernatant using

the Griess reagent.

Measure the absorbance at 540 nm.

Quantify the inhibition of NO production by comparing the treated cells to the LPS-stimulated

control cells.

Biological Activities and Signaling Pathways
2,5-Dihydroxybenzoic acid and its sodium salt exhibit a range of biological activities, primarily

attributed to their antioxidant and anti-inflammatory properties.

Anti-inflammatory and Antioxidant Mechanisms
The anti-inflammatory effects of gentisic acid are mediated through the modulation of key

signaling pathways. It has been shown to suppress the activation of Nuclear Factor-kappa B

(NF-κB), a critical transcription factor that regulates the expression of numerous pro-

inflammatory genes.[11][12] Additionally, gentisic acid can activate the Nuclear factor erythroid

2-related factor 2 (Nrf2) pathway, which is involved in the cellular antioxidant defense system.

[11]

The antioxidant mechanism involves the scavenging of free radicals, such as hydroxyl radicals,

and the chelation of metal ions, thereby preventing oxidative damage to cellular components.

[13]

Modulation of the CCL2-CCR2 Axis
Recent studies have indicated that 2,5-dihydroxybenzoic acid can attenuate hepatic steatosis

by targeting the CCL2-CCR2 signaling axis. It is suggested that the compound competes with

the chemokine CCL2 for binding to its receptor CCR2, thereby reducing inflammatory cell

infiltration.[14]
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Caption: Experimental workflow for evaluating the biological activities of 2,5-dihydroxybenzoic

acid sodium salt hydrate.

Anti-inflammatory Signaling Pathway of Gentisic Acid
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Caption: Inhibition of the NF-κB signaling pathway by gentisic acid.
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Antioxidant and Cytoprotective Signaling Pathway of
Gentisic Acid
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Caption: Activation of the Nrf2 antioxidant pathway by gentisic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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